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N-(2,5-dimethoxyphenyl)-4-
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CAS No.: 169945-47-5

Cat. No.: B3837843

Get Quote

Elemental Analysis and Empirical Formula Validation for C15H14N2O5: A Comparative Guide

For researchers and drug development professionals, confirming the exact empirical formula

and bulk purity of newly synthesized organic molecules is a strict regulatory and publication

requirement. Characterizing compounds with the formula C15H14N2O5 (such as Tyrosine p-

nitrophenyl ester or similar derivatives[1]) requires orthogonal analytical techniques. While

techniques like Nuclear Magnetic Resonance (NMR) map structural connectivity, they cannot

definitively prove bulk sample purity or exact elemental composition.

This guide objectively compares the performance of Combustion Elemental Analysis (CHNS/O)

against High-Resolution Mass Spectrometry (HRMS) and Energy Dispersive X-ray

Spectroscopy (EDX), providing theoretical baselines, validated experimental protocols, and

comparative data.

Theoretical Baseline for C15H14N2O5
Before any empirical testing can be validated, the theoretical mass fractions must be

established. For a compound with the molecular formula C15H14N2O5 (Molar Mass: 302.286

g/mol ), the precise elemental breakdown is calculated as follows:
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Carbon (C): (15 × 12.011) / 302.286 = 59.60%

Hydrogen (H): (14 × 1.008) / 302.286 = 4.67%

Nitrogen (N): (2 × 14.007) / 302.286 = 9.27%

Oxygen (O): (5 × 15.999) / 302.286 = 26.46%

Technology Comparison: Selecting the Right
Analytical Tool
A common pitfall in material characterization is selecting an inappropriate analytical tool for

organic elemental analysis. The decision matrix below outlines the optimal pathways based on

analytical goals.

Target:
Characterize C15H14N2O5

Require Bulk Purity
& Isomeric Purity?

Require Exact Mass
& Formula ID?

Require Surface
Elemental Mapping?

CHNS/O Combustion
Accuracy: ±0.4%
(Gold Standard)

 Yes

HRMS (ESI-TOF)
Error: < 5 ppm

(Gold Standard)

 Yes

SEM-EDX
Error: > 5%

(Not Recommended)

 Yes

Click to download full resolution via product page

Caption: Decision logic for selecting the appropriate elemental analysis method for

C15H14N2O5.
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Combustion Analysis (CHNS/O): This is the gold standard for determining macroscopic bulk

purity. Major chemistry journals mandate that experimental CHN values fall within ±0.4% of

theoretical values to confirm >95% analytical purity[2][3]. Unlike mass spectrometry,

CHNS/O detects inorganic salts or retained solvents that artificially inflate sample weight.

High-Resolution Mass Spectrometry (HRMS): Essential for exact mass determination.

Modern Orbitrap or Time-of-Flight (TOF) instruments achieve mass accuracies of <5 parts

per million (ppm), which is required to distinguish isobaric compounds and confirm the

molecular formula[4][5]. However, it is not a quantitative purity assay due to varying

ionization efficiencies.

Energy Dispersive X-ray Spectroscopy (SEM-EDX): Highly discouraged for small organic

molecules. EDX struggles with low-Z elements (C, N, O) due to low X-ray yield and high

background noise, resulting in unacceptable error margins.

Experimental Data & Performance Metrics
The following tables summarize the comparative performance of these techniques when

analyzing a synthesized batch of C15H14N2O5.

Table 1: Technology Performance Comparison for Organic Analysis

Analytical
Method

Primary
Output

Accuracy /
Error Margin

Suitability for
Organics

Regulatory
Status

CHNS/O

Combustion

Bulk %C, %H,

%N, %O
±0.4% Absolute Excellent

Gold Standard

for Purity

HRMS (ESI-

TOF)
Exact Mass (m/z) < 5 ppm Excellent

Gold Standard

for Formula ID

SEM-EDX
Surface

Elemental %
±2% to >5%

Poor (Fails on

low-Z elements)

Not Accepted for

Organics

Table 2: CHNS/O Experimental vs. Theoretical Values (C15H14N2O5)
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Element Theoretical (%)
Experimental
(%)

Absolute
Difference

Pass/Fail
(±0.4% limit)

Carbon (C) 59.60 59.45 0.15 Pass

Hydrogen (H) 4.67 4.72 0.05 Pass

Nitrogen (N) 9.27 9.18 0.09 Pass

Oxygen (O) 26.46 26.65 0.19 Pass

Data Interpretation: The experimental values fall well within the rigorous ±0.4% threshold,

successfully validating the bulk purity of the C15H14N2O5 sample[3].

Self-Validating Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems.

Internal checks and specific physical mechanisms are embedded to guarantee the reliability of

the output.

Protocol A: CHNS/O Flash Combustion Analysis
This protocol utilizes a flash combustion elemental analyzer equipped with a Thermal

Conductivity Detector (TCD)[6].

Sample Prep
1-2 mg in Tin

Flash Combustion
~1800°C (O2 + Sn)

 Drop
Reduction Furnace

Cu removes O2,
reduces NOx

 Gases GC Separation
He Carrier Gas

 N2, CO2, H2O TCD Detection
Quantify N2, CO2, H2O

 Elution

Click to download full resolution via product page

Caption: Step-by-step workflow of CHNS/O flash combustion and gas chromatography

separation.

System Purge & Blank Baselining: Run 3 to 5 empty tin capsules through the system.

Causality: This verifies that the helium carrier gas and the autosampler mechanism are

completely free from atmospheric N2 and CO2 contamination, establishing a true, self-

validated zero baseline.
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K-Factor Calibration: Analyze a certified reference material (e.g., Acetanilide, C=71.09%,

N=10.36%) at varying weights (0.5 to 2.0 mg)[6].

Causality: This generates a linear calibration curve, dynamically compensating for day-to-

day variations in TCD sensitivity and environmental factors.

Sample Combustion: Weigh exactly 1.5 mg of C15H14N2O5 into a tin capsule. Drop the

capsule into the combustion reactor (maintained at ~1000°C) synchronized with a pure

oxygen pulse.

Causality: The oxidation of the tin capsule is highly exothermic, temporarily driving the

local micro-environment temperature up to ~1800°C. This extreme heat ensures the

complete combustion of refractory carbon into CO2, preventing artificially low carbon

readings.

Reduction & Separation: Pass the resulting combustion gases over a copper wire matrix at

600°C.

Causality: Copper acts as a dual-purpose scavenger; it removes any excess O2 that

would damage the GC column and quantitatively reduces varied nitrogen oxides (NOx)

into uniform N2 gas. The gases (N2, CO2, H2O) are then separated on a GC column and

quantified via TCD.

Protocol B: HRMS Exact Mass Determination
While CHNS/O proves bulk purity, HRMS proves the exact molecular identity.

Instrument Calibration: Calibrate the ESI-TOF or Orbitrap mass spectrometer using a

standard tuning mix to achieve a baseline mass accuracy of <2 ppm.

Sample Infusion with Internal Lock Mass: Dissolve C15H14N2O5 in LC-MS grade Methanol.

Co-infuse an internal lock mass standard (e.g., Leucine Enkephalin) during the run.

Causality: The lock mass provides a continuous, known reference peak during data

acquisition. The software dynamically corrects the mass axis against this peak in real-time,

eliminating errors from thermal drift and ensuring sub-5 ppm accuracy[7].
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Isotopic Pattern Verification: Compare the experimental M+1 (13C) and M+2 (18O) peak

intensities against the theoretical distribution for C15H14N2O5.

Causality: Even with <5 ppm accuracy, multiple empirical formulas can theoretically match

a given mass at higher molecular weights. Isotopic pattern matching acts as an

orthogonal, self-validating filter to definitively lock in the specific elemental composition[4]

[8].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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